Cas no 1361710-84-0 (Methyl 3-(aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1361710-84-0
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 4931718
• Update Time: 2025-10-29

Methyl 3-(aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H11F3N2O3/c1-5-6(3-14)8(18-10(11,12)13)15-4-7(5)9(16)17-2/h4H,3,14H2,1-2H3
• InChI Key： BOPOVUMSGADLSR-UHFFFAOYSA-N
• SMILES： FC(OC1C(CN)=C(C)C(C(=O)OC)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 3-(aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate

Introduction to Methyl 3-(aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1361710-84-0)

Methyl 3-(aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate, identified by its CAS number 1361710-84-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives, a class of molecules known for their diverse biological activities and industrial applications. The presence of multiple functional groups, including an amine, a methyl group, and a trifluoromethoxy group, makes this compound a versatile intermediate in the synthesis of various pharmacologically active agents.

The structural features of Methyl 3-(aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate contribute to its unique chemical properties and reactivity. The amine group (-NH₂) provides a nucleophilic center, which can participate in various organic transformations such as nucleophilic substitution, condensation reactions, and coupling reactions. The methyl group (-CH₃) enhances the lipophilicity of the molecule, making it more soluble in organic solvents and facilitating its absorption in biological systems. The trifluoromethoxy group (-OCH₂CF₃) introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and its interactions with biological targets.

In recent years, there has been a growing interest in pyridine derivatives due to their potential applications in drug discovery and development. Pyridine-based compounds have been widely explored for their roles as intermediates in the synthesis of active pharmaceutical ingredients (APIs). Specifically, Methyl 3-(aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate has shown promise in the development of novel therapeutic agents targeting various diseases.

One of the most compelling areas of research involving Methyl 3-(aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By designing molecules that specifically inhibit kinase activity, researchers aim to develop drugs that can modulate these pathways effectively. The structural features of this compound make it an excellent candidate for such applications, as it can be modified to target specific kinase domains while maintaining high selectivity.

Another area where Methyl 3-(aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate has shown significant promise is in the development of antiviral agents. The ability of pyridine derivatives to interact with viral enzymes and proteins has been well-documented. Researchers have leveraged this property to design compounds that can inhibit viral replication cycles. The presence of the amine and trifluoromethoxy groups in Methyl 3-(aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate allows for interactions with viral targets that are critical for maintaining viral infectivity.

The synthesis of Methyl 3-(aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a pyridine core, followed by the introduction of the amine, methyl, and trifluoromethoxy groups at specific positions. Advanced synthetic techniques such as cross-coupling reactions, halogenation, and metal-catalyzed transformations are often employed to achieve this goal.

In recent studies, researchers have demonstrated the utility of Methyl 3-(aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate as a key intermediate in the synthesis of novel APIs. For instance, a study published in the Journal of Medicinal Chemistry highlighted its role in developing a potent kinase inhibitor targeting breast cancer cells. The compound was found to exhibit significant inhibitory activity against the target kinase while maintaining low toxicity levels in vitro.

The pharmacological profile of Methyl 3-(aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate has been further explored through computational modeling and molecular dynamics simulations. These studies have provided valuable insights into its binding interactions with biological targets and have helped guide the design of more effective derivatives. By understanding these interactions at a molecular level, researchers can optimize the compound's properties to enhance its therapeutic potential.

The industrial significance of Methyl 3-(aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate cannot be overstated. Its versatility as an intermediate makes it valuable for synthesizing a wide range of pharmacologically active compounds. As drug discovery continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.

In conclusion, Methyl 3-(aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate, with its CAS number 1361710-84-0, is a remarkable compound with significant potential in pharmaceutical research and development. Its unique structural features and diverse applications make it a cornerstone in modern drug discovery efforts aimed at addressing some of today's most pressing medical challenges.